Cas no 459796-19-1 (2-cyclopropyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-cyclopropyl-3,4-dihydroquinazolin-4-one
• CAS No: 459796-19-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD04231637
• CID: 4650178
• PubChem ID: 135416674
• Update Time: 2025-06-14

2-cyclopropyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylquinazolin-4(3H)-one
• 2-cyclopropyl-3H-quinazolin-4-one
• 4(3H)-Quinazolinone, 2-cyclopropyl-
• 2-Cyclopropylquinazoline-4(3H)-one
• BAS 04936525
• 2-cyclopropyl-3,4-dihydroquinazolin-4-one
• 2-cyclopropylquinazolin-4(3H)-one, AldrichCPR

• MDL： MFCD04231637
• Inchi： 1S/C11H10N2O/c14-11-8-3-1-2-4-9(8)12-10(13-11)7-5-6-7/h1-4,7H,5-6H2,(H,12,13,14)
• InChI Key： YXPNOKUONQBBIE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5

2-cyclopropyl-3,4-dihydroquinazolin-4-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-cyclopropyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 2-Cyclopropyl-3,4-dihydroquinazolin-4-one (CAS: 459796-19-1)

The compound 2-cyclopropyl-3,4-dihydroquinazolin-4-one (CAS: 459796-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its promising role in treating various diseases, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 2-cyclopropyl-3,4-dihydroquinazolin-4-one derivatives via a one-pot cyclization reaction. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for scaling up production in pharmaceutical development. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on specific protein kinases involved in cancer cell proliferation. Using in vitro assays and molecular docking simulations, the team demonstrated that 2-cyclopropyl-3,4-dihydroquinazolin-4-one exhibits selective binding to the ATP-binding site of certain kinases, thereby disrupting their activity. This finding was corroborated by in vivo experiments showing reduced tumor growth in mouse models treated with the compound.

Beyond oncology, recent research has explored the anti-inflammatory properties of 2-cyclopropyl-3,4-dihydroquinazolin-4-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophages, suggesting its potential as a novel anti-inflammatory agent. The study also identified key structural modifications that enhance its efficacy, paving the way for the design of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of 2-cyclopropyl-3,4-dihydroquinazolin-4-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to human trials. Nonetheless, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research.

In conclusion, recent advancements in the study of 2-cyclopropyl-3,4-dihydroquinazolin-4-one (CAS: 459796-19-1) underscore its potential as a versatile scaffold in drug discovery. Continued efforts to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its therapeutic applications will be crucial in realizing its full potential in the pharmaceutical industry.